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Compound of Interest

Compound Name: 6-Hydroxy Bentazon-d7

Cat. No.: B12414394

Essential Safety and Handling Guide for 6-
Hydroxy Bentazon-d7

Disclaimer: This document provides essential safety and logistical information for handling 6-
Hydroxy Bentazon-d7 in a laboratory setting. It is intended for use by trained research,
scientific, and drug development professionals. A specific Safety Data Sheet (SDS) for 6-
Hydroxy Bentazon-d7 was not available at the time of publication. The following guidance is
based on the available data for Bentazon, Bentazon-d7, and 6-Hydroxybentazon. Toxicological
evaluations suggest that hydroxylated metabolites of Bentazon are generally less acutely toxic
than the parent compound; however, for risk assessment, it is prudent to consider their toxicity
as equivalent.[1] Always consult your institution's safety office and the most current SDS for the
parent compound before handling this chemical.

Hazard Identification and Personal Protective
Equipment (PPE)

6-Hydroxy Bentazon-d7 should be handled as a hazardous substance. Based on the data for
Bentazon, the primary hazards include:

o Acute Oral Toxicity: Harmful if swallowed.[2][3][4]

e Serious Eye Irritation: Causes serious eye irritation.[2][3][4]
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o Skin Sensitization: May cause an allergic skin reaction.[2][3][4]
e Reproductive Toxicity: Suspected of damaging an unborn child.[2][3][4]

The following personal protective equipment is mandatory when handling 6-Hydroxy
Bentazon-d7:

PPE Category Item Specifications
_ _ Must be worn at all times to
Eye and Face Protection Safety Goggles or Face Shield )
protect against splashes.
) ) ) Nitrile or neoprene gloves are
Hand Protection Chemical-resistant gloves
recommended.
] To be worn over personal
Body Protection Laboratory Coat )
clothing.
Required when handling the
Respiratory Protection Dust Mask (N95 or equivalent)  solid form to prevent inhalation

of dust particles.

Operational Plan: From Receipt to Disposal

A systematic approach is crucial for safely handling 6-Hydroxy Bentazon-d7.
2.1. Receiving and Storage
 Inspection: Upon receipt, inspect the container for any signs of damage or leakage.

o Labeling: Ensure the container is clearly labeled with the chemical name, concentration, and

hazard warnings.

o Storage: Store in a cool, dry, and well-ventilated area away from incompatible materials.
Keep the container tightly closed.[5]

2.2. Handling and Use
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» Designated Area: All work with 6-Hydroxy Bentazon-d7 should be conducted in a
designated area, such as a chemical fume hood, to minimize inhalation exposure.

e Avoid Contact: Avoid direct contact with skin and eyes.[2]

e Personal Hygiene: Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly
after handling the chemical.[6]

2.3. Disposal Plan

e Waste Segregation: All waste contaminated with 6-Hydroxy Bentazon-d7, including empty
containers, disposable PPE, and cleaning materials, must be segregated as hazardous
waste.

o Container Rinsing: For empty containers of highly toxic chemicals, the first three rinses must
be collected and disposed of as hazardous waste.[7]

» Disposal Method: Dispose of all hazardous waste in accordance with local, regional, and
national regulations. Do not dispose of down the drain or in regular trash.[4]

Quantitative Data Summary

The following table summarizes key quantitative data for Bentazon, the parent compound of 6-
Hydroxy Bentazon-d7.

Property Value Source
Molecular Formula C10H12N203S PubChem
Molecular Weight 240.28 g/mol PubChem

Acute Oral Toxicity (Rat LD50) 1100 mg/kg TCI Chemicals[3]
Water Solubility 500 mg/L at 20°C PubChem|[8]

Experimental Protocols

Detailed experimental protocols should be developed and reviewed by the principal investigator
and the institutional safety officer prior to commencing any work. These protocols should
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include step-by-step procedures for all manipulations of 6-Hydroxy Bentazon-d7, from
weighing and dissolution to its use in assays and subsequent quenching and disposal.

Visual Workflow and Decision-Making Diagrams

Standard Operating Procedure for Handling 6-Hydroxy Bentazon-d7
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Standard Operating Procedure for Handling 6-Hydroxy Bentazon-d7
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Caption: Workflow for handling 6-Hydroxy Bentazon-d7.
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Spill Response Decision Tree

Spill Response for 6-Hydroxy Bentazon-d7
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Caption: Decision tree for spill response.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b12414394?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12414394?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling 6-Hydroxy
Bentazon-d7]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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